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Compound of Interest

Compound Name: BPR1K871

Cat. No.: B1149925

FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling BPR1K871. Given the absence of a specific Safety
Data Sheet (SDS) for BPR1K871, this information is based on general safety protocols for
potent kinase inhibitors and hazardous pharmaceutical compounds. A conservative approach
to personal protective equipment (PPE) and handling procedures is strongly recommended.

Immediate Safety and Handling Precautions

BPR1K871 is a potent, selective dual FLT3/AURKA inhibitor.[1][2] As with many kinase
inhibitors, it should be handled with caution as a potentially hazardous substance. Avoid
inhalation, and contact with skin, eyes, and clothing.

Personal Protective Equipment (PPE)

Due to the lack of specific toxicological data, a comprehensive PPE strategy is essential to
minimize exposure. The following table summarizes the recommended PPE for handling
BPR1K871.
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PPE Category Recommended Equipment

Chemical safety goggles with side shields are
Eye Protection required. A face shield should be worn in

situations with a higher risk of splashes.

Wear two pairs of powder-free, disposable nitrile

gloves.[3] The outer glove should be changed
Hand Protection immediately upon contamination. Gloves should

be changed regularly, at least every hour, or as

determined by the specific procedure.

A disposable, low-permeability gown with a solid
front, long sleeves, and tight-fitting cuffs should
] be worn.[3] For procedures with a high risk of
Body Protection ] i )
splashes or aerosol generation, consider using
a "bunny suit" or coveralls for full-body

protection.[4]

For handling the solid compound or when there

is a risk of aerosol generation, a NIOSH-
Respiratory Protection approved N95 or higher-level respirator is

recommended.[4] Surgical masks do not provide

adequate respiratory protection.[4]

Closed-toe shoes are mandatory in the
_ laboratory. For large-scale operations or in case
Foot Protection .
of spills, shoe covers should be worn and

disposed of upon exiting the work area.

Engineering Controls

Work with BPR1K871, especially the solid form, should be conducted in a certified chemical
fume hood or a biological safety cabinet to minimize inhalation exposure.

Operational and Disposal Plans
Handling Procedures
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o Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. The designated work area within the fume hood should be clean and uncluttered.

» Weighing: Weigh the solid compound in a fume hood. Use a dedicated, clean spatula and

weighing paper.

» Dissolving: When preparing solutions, add the solvent to the solid BPR1K871 slowly to avoid

splashing.

» Post-Handling: After handling, decontaminate all surfaces and equipment. Carefully remove
and dispose of all PPE as hazardous waste. Wash hands thoroughly with soap and water.

Disposal

All waste materials contaminated with BPR1K871, including empty vials, used PPE, and
cleaning materials, must be disposed of as hazardous chemical waste in accordance with local,
state, and federal regulations. Do not dispose of BPR1K871 down the drain or in the regular
trash.

Experimental Workflow

The following diagram outlines the standard workflow for safely handling BPR1K871 in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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